Cas no 2101197-77-5 (4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole)

• Product Name: 4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole
• CAS No: 2101197-77-5
• MF: C₇H₉BrF₂N₂
• MW: 239.060567617416
• CID: 5213000
• Update Time: 2025-10-22

4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole
• 1H-Pyrazole, 4-bromo-5-(difluoromethyl)-1-(1-methylethyl)-

• Inchi： 1S/C7H9BrF2N2/c1-4(2)12-6(7(9)10)5(8)3-11-12/h3-4,7H,1-2H3
• InChI Key： HFMIRYXQUZTPSE-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(F)F)=C(Br)C=N1

Additional information on 4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole

4-Bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 2101197-77-5, commonly referred to as 4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of chemical synthesis, pharmacology, and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The pyrazole framework is known for its versatility and wide-ranging applications in drug discovery and agrochemicals.

The structure of 4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole is characterized by a bromine atom at the 4-position, a difluoromethyl group at the 5-position, and an isopropyl group at the 1-position. These substituents contribute to the molecule's unique electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential as a precursor for bioactive compounds, particularly in the development of novel antimicrobial agents and herbicides.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to modulate key biological targets, such as kinases and ion channels, which are critical in various disease states. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential utility in treating conditions like arthritis and inflammatory bowel disease.

In addition to its medicinal applications, 4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole has also been investigated for its use in agrochemicals. Its ability to inhibit plant pathogens has led to its consideration as a lead compound for developing new fungicides and nematicides. Field trials conducted in collaboration with agricultural research institutions have shown promising results, with the compound demonstrating high efficacy against fungal infections in crops such as wheat and soybeans.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by successive substitution reactions to introduce the bromine, difluoromethyl, and isopropyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for large-scale applications.

From a structural perspective, the presence of electron-withdrawing groups like bromine and difluoromethyl enhances the molecule's reactivity, making it an excellent substrate for further functionalization. This property has been exploited in various click chemistry reactions, where it serves as a versatile platform for constructing complex molecular architectures. For example, researchers have successfully employed this compound in click coupling reactions to develop novel materials for optoelectronic devices.

Another area where this compound has shown promise is in the field of nanotechnology. Its ability to self-assemble into ordered nanostructures has led to its use in designing advanced materials with tailored properties. A recent study published in *Nature Nanotechnology* highlighted its application as a building block for creating stimuli-responsive polymers that can be used in drug delivery systems.

In terms of safety and handling, while 4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole is not classified as a hazardous material under standard conditions, it is recommended to follow proper laboratory protocols when working with it. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation during synthesis or handling procedures.

Looking ahead, ongoing research continues to uncover new applications for this compound across diverse scientific domains. Its unique combination of electronic properties and structural flexibility makes it an invaluable tool for advancing both fundamental research and applied technologies. As methodologies for organic synthesis continue to evolve, we can expect even more innovative uses for 4-bromo-5-(difluoromethyl)-1-isopropyl-1H-pyrazole in the years to come.